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Compound of Interest

Compound Name: Angelic Anhydride

Cat. No.: B592597 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals encountering

issues with catalyst poisoning during the synthesis of maleic anhydride, primarily focusing on

the industry-standard Vanadium Phosphorus Oxide (VPO) catalysts used in the selective

oxidation of n-butane.

Troubleshooting Guides
This section provides solutions to common problems observed during maleic anhydride

synthesis that may be indicative of catalyst poisoning.

Issue 1: Gradual Decrease in Maleic Anhydride Yield and Selectivity

Question: My reactor has been operating for several weeks, and I've observed a steady decline

in both the conversion of n-butane and the selectivity towards maleic anhydride. What could be

the cause?

Answer: A gradual decline in catalyst performance is a classic symptom of poisoning, where

impurities in the feedstock or air slowly accumulate on the active sites of the VPO catalyst. The

most common culprits are sulfur compounds, alkali metals, and heavy metals.

Troubleshooting Workflow:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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